Cas no 669713-82-0 (2-Biphenyl-3',5'-Dichloro-Carboxylic Acid)

• Product Name: 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid
• CAS No: 669713-82-0
• MF: C₁₃H₈Cl₂O₂
• MW: 267.107421875
• MDL: MFCD03426494
• CID: 858857
• PubChem ID: 2758078
• Update Time: 2025-05-19

2-Biphenyl-3',5'-Dichloro-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichlorobiphenyl-2-carboxylic acid
• 2-(3,5-DICHLOROPHENYL)BENZOIC ACID
• 2-Biphenyl-3',5'-dichloro-carboxylicacid
• 3',5'-Dichloro-biphenyl-2-carboxylic acid
• A12766
• AC1MBXC6
• AG-A-46526
• CHEMBL334306
• CTK6G6923
• SureCN411720
• 3',5'-Dichloro-[1,1'-biphenyl]-2-carboxylicacid
• CS-0171198
• 3',5'-Dichloro-[1,1'-biphenyl]-2-carboxylic acid
• AS-41730
• 2-BIPHENYL-3',5'-DICHLORO-CARBOXYLIC ACID
• DTXSID00374157
• 669713-82-0
• SCHEMBL411720
• AKOS022256121
• Ethyl(3R)-3,4-epoxybutyrate
• MFCD03426494
• 3',5'-Dichloro[1,1'-biphenyl]-2-carboxylic acid
• DB-424426
• 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid

• MDL： MFCD03426494
• Inchi： 1S/C13H8Cl2O2/c14-9-5-8(6-10(15)7-9)11-3-1-2-4-12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key： BTDOPVCRCNGVQW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 265.99024
• Monoisotopic Mass: 265.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 402.1±30.0 °C at 760 mmHg
• Flash Point: 197.0±24.6 °C
• PSA: 37.3
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Biphenyl-3',5'-Dichloro-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid

2-Biphenyl-3',5'-Dichloro-Carboxylic Acid (CAS No. 669713-82-0): Properties, Applications, and Market Insights

2-Biphenyl-3',5'-Dichloro-Carboxylic Acid (CAS No. 669713-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This biphenyl derivative features a carboxylic acid functional group and two chlorine substituents at the 3' and 5' positions, making it a valuable intermediate for various synthetic applications. Researchers often search for "2-Biphenyl-3',5'-Dichloro-Carboxylic Acid uses" or "CAS 669713-82-0 synthesis," reflecting growing interest in its potential.

The molecular structure of 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid contributes to its unique chemical properties. With a molecular weight of 281.12 g/mol, this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while being less soluble in water. The presence of electron-withdrawing chlorine atoms influences its reactivity, particularly in electrophilic aromatic substitution reactions. Recent studies exploring "chlorinated biphenyl derivatives" have highlighted their importance in developing new materials with enhanced thermal stability.

In pharmaceutical applications, 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid serves as a crucial building block for drug discovery. Medicinal chemists frequently investigate "biphenyl carboxylic acid derivatives as drug candidates" due to their potential biological activity. This compound's structural features make it particularly interesting for developing non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The pharmaceutical industry's shift toward targeted therapies has increased demand for such specialized intermediates.

The material science field has also benefited from applications of 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid. Researchers working on "organic electronic materials" have utilized similar chlorinated biphenyl compounds as precursors for conjugated polymers. These materials show promise in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to modify electronic properties through its aromatic system and substituents makes it valuable for tuning material characteristics.

Synthetic approaches to 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid typically involve palladium-catalyzed cross-coupling reactions, a topic frequently searched as "biphenyl synthesis methods." The Suzuki-Miyaura coupling between appropriately substituted phenylboronic acids and halobenzenes represents one common route. Recent advancements in green chemistry have led to improved synthetic protocols with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

Analytical characterization of 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. Quality control is crucial, as evidenced by searches for "CAS 669713-82-0 purity analysis." The compound typically appears as a white to off-white crystalline powder with a melting point range of 210-215°C. These physical properties are important for handling and storage considerations in industrial settings.

The market for biphenyl derivatives like 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid has shown steady growth, particularly in Asia-Pacific regions. Pharmaceutical companies and research institutions represent the primary consumers, with demand driven by ongoing drug development projects. Recent trends show increased interest in "custom synthesis of biphenyl compounds" as researchers seek tailored molecules for specific applications.

Safety considerations for handling 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid include standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Material safety data sheets (MSDS) provide essential information for safe handling, a topic often searched as "CAS 669713-82-0 safety data."

Future research directions for 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid may explore its potential in emerging fields like metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural versatility positions it well for such applications. With increasing interest in "functionalized biphenyl chemistry," this molecule will likely remain relevant in both academic and industrial research settings.

For researchers and manufacturers seeking 2-Biphenyl-3',5'-Dichloro-Carboxylic Acid, several specialty chemical suppliers offer the compound in various quantities. Quality verification through certificates of analysis (CoA) is recommended, particularly for sensitive applications. The compound's niche status means it's typically produced on a small scale, with prices reflecting its specialized nature and synthetic complexity.